Cas no 1332329-27-7 (Debio 0617B)
Debio 0617B Chemical and Physical Properties
Names and Identifiers
-
- Debio 0617B
- N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide
- BDBM148448
- BCP25046
- US8962637, 179
- N-[4-chloro-3-[2-[4-(methylcarbamoyl)anilino]-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl]phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide
-
- Inchi: 1S/C28H23ClF3N7O2/c1-33-25(40)16-2-4-19(5-3-16)37-27-35-14-17-15-39(11-9-22(17)38-27)24-13-20(6-7-21(24)29)36-26(41)23-12-18(8-10-34-23)28(30,31)32/h2-8,10,12-14H,9,11,15H2,1H3,(H,33,40)(H,36,41)(H,35,37,38)
- InChI Key: FLJSOYXRJCMRAE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1N1CC2=CN=C(NC3C=CC(C(NC)=O)=CC=3)N=C2CC1)NC(C1C=C(C(F)(F)F)C=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 41
- Rotatable Bond Count: 6
- Complexity: 906
- XLogP3: 4.7
- Topological Polar Surface Area: 112
Debio 0617B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC10111-100 mg |
Debio 0617B |
1332329-27-7 | >98% | 100mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC10111-250 mg |
Debio 0617B |
1332329-27-7 | >98% | 250mg |
$1200.0 | 2022-02-28 | |
| DC Chemicals | DC10111-1 g |
Debio 0617B |
1332329-27-7 | >98% | 1g |
$2400.0 | 2022-02-28 | |
| Biosynth | HDC32927-10 mg |
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide |
1332329-27-7 | 10mg |
$115.00 | 2023-01-04 | ||
| Biosynth | HDC32927-25 mg |
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide |
1332329-27-7 | 25mg |
$215.50 | 2023-01-04 | ||
| Biosynth | HDC32927-50 mg |
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide |
1332329-27-7 | 50mg |
$345.00 | 2023-01-04 | ||
| Biosynth | HDC32927-100 mg |
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide |
1332329-27-7 | 100MG |
$552.00 | 2023-01-04 | ||
| Biosynth | HDC32927-250 mg |
N-(4-Chloro-3-(2-((4-(methylcarbamoyl)phenyl)amino)-7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)yl)phenyl)-4(trifluoromethyl)picolinamide |
1332329-27-7 | 250MG |
$1,035.00 | 2023-01-04 | ||
| DC Chemicals | DC10111-100mg |
Debio 0617B |
1332329-27-7 | >98% | 100mg |
$700.0 | 2023-09-15 | |
| DC Chemicals | DC10111-250mg |
Debio 0617B |
1332329-27-7 | >98% | 250mg |
$1200.0 | 2023-09-15 |
Debio 0617B Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on Debio 0617B
Debio 0617B: A Comprehensive Overview
Debio 0617B (CAS No. 1332329-27-7) is a cutting-edge compound that has garnered significant attention in the pharmaceutical and biotechnological industries. This compound, identified by its CAS registry number, is a novel entity with potential applications in various therapeutic areas. Recent studies have highlighted its unique properties, making it a promising candidate for drug development.
The CAS No. 1332329-27-7 designation uniquely identifies Debio 0617B in chemical databases, ensuring precise referencing in scientific literature and regulatory filings. This compound has been extensively studied for its pharmacokinetic profiles, bioavailability, and potential efficacy in treating a range of conditions, including but not limited to oncological and neurological disorders.
Recent advancements in the understanding of Debio 0617B's molecular structure have provided deeper insights into its mechanism of action. Researchers have employed state-of-the-art techniques such as X-ray crystallography and computational modeling to elucidate the compound's interactions with target proteins. These findings underscore its potential as a highly selective inhibitor of specific pathways implicated in disease progression.
In preclinical studies, Debio 0617B has demonstrated remarkable efficacy in reducing tumor growth in animal models of cancer. Its ability to modulate key signaling pathways without significant off-target effects has positioned it as a strong contender for clinical trials. Moreover, studies on its pharmacokinetics reveal favorable absorption and distribution profiles, which are critical for successful drug delivery.
The development of Debio 0617B aligns with the growing trend toward precision medicine, where therapeutic agents are tailored to specific molecular targets. This approach not only enhances efficacy but also minimizes adverse effects, making it a safer option for patients.
As the field of medicinal chemistry continues to evolve, compounds like Debio 0617B (CAS No. 1332329-27-7) represent the forefront of innovation. Their integration into clinical practice holds the promise of transforming patient outcomes and setting new standards in therapeutic intervention.
1332329-27-7 (Debio 0617B) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)